![molecular formula C9H11BrClF2N B2966579 1-(3-Bromophenyl)-2,2-difluoropropan-1-amine;hydrochloride CAS No. 2580224-41-3](/img/structure/B2966579.png)
1-(3-Bromophenyl)-2,2-difluoropropan-1-amine;hydrochloride
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Overview
Description
Molecular Structure Analysis
The molecular structure of a compound is typically determined using techniques such as X-ray diffraction, NMR spectroscopy, and mass spectrometry . Unfortunately, the specific molecular structure analysis for “1-(3-Bromophenyl)-2,2-difluoropropan-1-amine;hydrochloride” is not available in the sources retrieved.Chemical Reactions Analysis
The chemical reactions involving “this compound” are not explicitly mentioned in the sources retrieved .Physical And Chemical Properties Analysis
The physical and chemical properties of a compound include its molecular weight, solubility, melting point, boiling point, and other related characteristics. Unfortunately, the specific physical and chemical properties for “this compound” are not available in the sources retrieved .Scientific Research Applications
Synthesis of Benzimidazoles and Thienoimidazoles
o-Bromophenyl isocyanide, a compound related to 1-(3-Bromophenyl)-2,2-difluoropropan-1-amine;hydrochloride, has been used in the synthesis of 1-substituted benzimidazoles and 3H-thieno[2,3-d]imidazoles. These compounds have been synthesized under CuI catalysis with moderate to good yields (Lygin & Meijere, 2009).
Synthesis of Amino Acetophenones
Research has involved the synthesis of hydrochlorides of α-amino-α-H(phenyl)-(3-fluoro-4-methoxy)acetophenones, where the process included the reaction of related bromo compounds with different amines (Gevorgyan et al., 1989).
Synthesis of Morpholinol Hydrochloride
A study on the synthesis of 3-methyl-5-phenyl-(2-difluorophenyl)-2-morpholinol Hydrochloride involved a similar bromo compound. This process highlighted advantages such as shortening reaction time, mild conditions, and high yield (Cheng Chuan, 2011).
Safety-Catch Nitrogen Protecting Group
The development of the 9-(4-bromophenyl)-9-fluorenyl group as a safety-catch amine protection involved the use of bromophenyl compounds. This group could be activated and cleaved under mild conditions, beneficial for selective removal in complex chemical syntheses (Surprenant & Lubell, 2006).
Amination of Polyhalopyridines
In a study focused on amination of polyhalopyridines catalyzed by a palladium-Xantphos complex, bromophenyl compounds were used to achieve high yields and chemoselectivity (Ji, Li & Bunnelle, 2003).
Synthesis of Morpholines Using Sulfinamides
A process for converting 1,2-amino alcohols into morpholines used sulfinamides as temporary protecting/activating groups on the amine, involving bromoethyldiphenylsulfonium triflate (Fritz et al., 2011).
Inhibitor of Serotonin Neurones
4-(p-Bromophenyl)-bicyclo (2,2,2)octan-1-amine, related to the chemical , was studied as a potent inhibitor of serotonin neurones uptake (Fuller et al., 1978).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
1-(3-bromophenyl)-2,2-difluoropropan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10BrF2N.ClH/c1-9(11,12)8(13)6-3-2-4-7(10)5-6;/h2-5,8H,13H2,1H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NWFLYSUVBUCKJX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C(C1=CC(=CC=C1)Br)N)(F)F.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H11BrClF2N |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.54 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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